Cas no 161167-79-9 (3-Piperidinamine, 2-phenyl-, (2R,3R)-)

• Product Name: 3-Piperidinamine, 2-phenyl-, (2R,3R)-
• CAS No: 161167-79-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1340629
• PubChem ID: 9920516
• Update Time: 2025-07-09

3-Piperidinamine, 2-phenyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 2-phenyl-, (2R,3R)-
• 160551-72-4
• (2R,3R)-2-phenylpiperidin-3-amine
• D85563
• SCHEMBL3374873
• WS-01232
• Cis-2-phenylpiperidin-3-amine
• 161167-79-9

• Inchi： 1S/C11H16N2/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-3,5-6,10-11,13H,4,7-8,12H2/t10-,11-/m1/s1
• InChI Key： GFMAFYNUQDLPBP-GHMZBOCLSA-N
• SMILES： N1CCC[C@H]([C@H]1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Additional information on 3-Piperidinamine, 2-phenyl-, (2R,3R)-

Introduction to 3-Piperidinamine, 2-phenyl-, (2R,3R) and Its Significance in Modern Chemical Research

3-Piperidinamine, 2-phenyl-, (2R,3R) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a piperidine ring substituted with an amine group at the 3-position and a phenyl group at the 2-position, along with the specific stereochemistry denoted by (2R,3R), makes it a valuable intermediate in the development of novel therapeutic agents. This compound has garnered attention due to its potential applications in drug discovery, particularly in the synthesis of bioactive molecules that target various physiological pathways.

The chemical properties of 3-Piperidinamine, 2-phenyl-, (2R,3R) are influenced by its chiral center and the presence of both polar (amine) and aromatic (phenyl) functional groups. These features contribute to its solubility characteristics and reactivity, making it a versatile building block for medicinal chemists. The stereochemistry at the 2R and 3R positions is particularly important, as it can significantly impact the biological activity of derivatives formed from this core structure.

In recent years, there has been growing interest in the development of chiral piperidine derivatives for their role in asymmetric synthesis and as pharmacophores in drug design. 3-Piperidinamine, 2-phenyl-, (2R,3R) exemplifies this trend, with researchers exploring its utility in constructing complex molecular architectures. The compound’s ability to serve as a precursor for more elaborate scaffolds has been leveraged in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-Piperidinamine, 2-phenyl-, (2R,3R) is its potential as a lead compound in fragment-based drug design. This approach involves identifying small molecular fragments that exhibit promising biological activity and then expanding upon these fragments to develop full-length drugs. The structural motifs present in this compound make it an attractive candidate for such strategies. For instance, its piperidine core is a common pharmacophore in drugs targeting G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of pharmaceuticals. The (2R,3R) configuration of 3-Piperidinamine, 2-phenyl-, (2R,3R) ensures that any derivatives synthesized from it will inherit this specific spatial arrangement of atoms. This can be critical for achieving optimal binding interactions with biological targets. Computational modeling and experimental validation have demonstrated that subtle changes in stereochemistry can lead to significant differences in potency and side effect profiles.

The synthesis of 3-Piperidinamine, 2-phenyl-, (2R,3R) presents an interesting challenge due to its stereogenic centers. Traditional synthetic routes often involve chiral auxiliaries or catalysts to ensure high enantioselectivity. Advances in catalytic asymmetric methods have made it possible to produce this compound with high enantiomeric purity, which is essential for pharmaceutical applications. These methods not only improve yield but also reduce the environmental impact of synthesis by minimizing waste.

The role of 3-Piperidinamine, 2-phenyl-, (2R,3R) extends beyond its use as an intermediate; it also serves as a model compound for studying reaction mechanisms and developing new synthetic protocols. Researchers have utilized this molecule to explore transition metal-catalyzed reactions that are relevant to industrial-scale pharmaceutical production. Such studies contribute to the broader goal of making drug development more efficient and sustainable.

In conclusion,3-Piperidinamine, 2-phenyl-, (2R,3R) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural features and stereochemical properties make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow further.